Cas no 1421607-33-1 ((5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol)

• Product Name: (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol
• CAS No: 1421607-33-1
• MF: C₁₀H₁₂OS
• MW: 180.266681671143
• CID: 4778594
• PubChem ID: 827070
• Update Time: 2025-07-18

(5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol Chemical and Physical Properties

Names and Identifiers

• (5R)-2,3,4,5-tetrahydro-1-benzothiepin-5-ol
• NE51306
• (R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol
• (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol

• Inchi： 1S/C10H12OS/c11-9-5-3-7-12-10-6-2-1-4-8(9)10/h1-2,4,6,9,11H,3,5,7H2/t9-/m1/s1
• InChI Key： KAFZCUFUJCWFTO-SECBINFHSA-N
• SMILES： S1C2C=CC=CC=2[C@@H](CCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 149
• XLogP3: 2.1
• Topological Polar Surface Area: 45.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiepins

Additional information on (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol

Introduction to (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol (CAS No. 1421607-33-1)

(5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol (CAS No. 1421607-33-1) is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of benzothiepin derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and neuroprotective effects.

The chemical structure of (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol is characterized by a benzothiepin ring system with a hydroxyl group at the 5-position. The presence of the hydroxyl group imparts significant reactivity and functional versatility to the molecule, making it an attractive candidate for various pharmaceutical applications. The stereochemistry of the compound, specifically the (5R) configuration, plays a crucial role in its biological activity and pharmacological profile.

Recent studies have highlighted the potential of (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound has been shown to exhibit neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of amyloid-beta peptides. These findings suggest that (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol could be a valuable lead compound for the development of novel therapeutics targeting neurodegenerative disorders.

In addition to its neuroprotective properties, (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol has also demonstrated anti-inflammatory and analgesic activities. Preclinical studies have shown that the compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. This makes it a promising candidate for the treatment of chronic inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Research indicates that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which is essential for its potential use as an oral medication. Additionally, the compound has shown low toxicity in preclinical studies, further supporting its safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol in human subjects. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses. These findings pave the way for further clinical development and potential approval as a new drug entity.

The synthesis of (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol has been optimized to improve yield and purity. Various synthetic routes have been explored to achieve this goal, including chiral catalysis and asymmetric synthesis methods. These advancements in synthetic chemistry have made it possible to produce large quantities of the compound for both research and commercial purposes.

In conclusion, (5R)-2,3,4,5-Tetrahydro-1-benzothiepin-5-ol (CAS No. 1421607-33-1) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the treatment of various diseases.